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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

The proper disposal of chlorocyclohexane is a critical aspect of laboratory safety and
environmental responsibility. As a halogenated organic compound, it is classified as hazardous
waste and requires specific handling procedures to mitigate risks to personnel and the
environment. Adherence to these guidelines is essential for researchers, scientists, and drug
development professionals to ensure compliance with safety regulations and to foster a secure
working environment.

Immediate Safety and Handling Precautions

Before handling chlorocyclohexane for any purpose, including disposal, it is imperative to be
familiar with its hazards. Chlorocyclohexane is a flammable liquid and vapor that can cause
skin and serious eye irritation.[1] It is also toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE): Always handle chlorocyclohexane and its waste within
a certified chemical fume hood to minimize inhalation exposure.[3][4] The following minimum
PPE is required:

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles. A face
shield is recommended if there is a significant splash hazard.[1][2]

o Hand Protection: Use chemical-resistant gloves. Suitable materials include fluorinated rubber
for full contact or nitrile rubber for splash contact.[2]
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» Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[1]

Quantitative Data Summary

The following table summarizes key quantitative data and hazard information for

chlorocyclohexane, compiled from safety data sheets.

Parameter Value/iInformation Source/Comment
Chemical Formula CeH11ClI [5]

Molecular Weight 118.60 g/mol [1]

Physical State Liquid [1][5]

Boiling Point

142 °C/ 287.6 °F

[5]

Flash Point

33°C/91.4°F

[1]

Vapor Pressure

7 hPaat 20 °C

[2]

Water Solubility

0.4 g/lat 20 °C

[2]

GHS Hazard Statements

H226: Flammable liquid and
vapor.[5] H315: Causes skin
irritation.[5] H319: Causes
serious eye irritation.[5] H411:
Toxic to aquatic life with long

lasting effects.

Classification under the

Globally Harmonized System.

Disposal Consideration

Must be disposed of as
hazardous waste by a licensed
disposal company.[2] Do not

let product enter drains.[2]

Environmental and regulatory

requirement.

Operational Protocol for Chlorocyclohexane

Disposal
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This protocol details the required step-by-step methodology for the safe collection and disposal
of chlorocyclohexane waste in a laboratory setting.

Materials:
o Designated hazardous waste container (HD Polyethylene recommended).[4][6]
o Hazardous waste labels/tags.
e Secondary containment bin.
e Required PPE (see above).
e Chemical fume hood.
Procedure:
o Waste Segregation (Critical):
o Chlorocyclohexane is a halogenated organic solvent.[7]

o NEVER mix halogenated waste with non-halogenated organic waste.[3][7] Keeping these
waste streams separate is crucial for proper treatment and can significantly reduce
disposal costs.[3]

o Do not mix chlorocyclohexane waste with other waste categories such as acids, bases,
or oxidizers.[3][4]

o Container Preparation:

o Select a chemically compatible waste container in good condition, free of leaks, with a
secure, tight-fitting lid.[3][4] The use of metal safety cans is not recommended as
halogenated solvents can degrade to form acids that corrode metal.[4]

o Before adding any waste, affix a hazardous waste tag to the container.[3]

e Waste Accumulation:
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[e]

Conduct all transfers of chlorocyclohexane waste inside a certified chemical fume hood.

[3]

[e]

As waste is added, update the hazardous waste tag with the chemical name
("Chlorocyclohexane™) and its estimated percentage or volume.[3]

[e]

Keep the container tightly closed when not in use.[1][2]

o

Do not overfill the container. Leave at least 5% of the volume as headspace to allow for
thermal expansion.[3]

o Storage of Waste Container:
o Store the waste container in a designated Satellite Accumulation Area (SAA).

o The container must be stored in secondary containment, such as a large, chemically
resistant tub, to contain any potential leaks.[3]

o Store the container away from incompatible materials, direct sunlight, and sources of heat
or ignition.[3][4] The storage area must be cool and well-ventilated.[1][3]

e Requesting Disposal:

o Once the container is full or you are finished generating this waste stream, arrange for a
pickup through your institution's Environmental Health and Safety (EHS) department.

o Ensure the hazardous waste tag is complete and legible before pickup.

Emergency Procedures: Spill Management

In the event of a chlorocyclohexane spill, immediate and proper response is crucial to prevent
exposure and environmental contamination.

» Ensure Ventilation: If the spill occurs outside a fume hood, evacuate the immediate area.
Ensure the area is well-ventilated.[2][3]

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial
sorbent pad to contain and absorb the liquid.[3]
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o Collect Absorbed Material: Carefully collect the contaminated absorbent material using
spark-proof tools.[1] Place it into a sealable, leak-proof container (e.g., a heavy-duty plastic
bag or a designated solid waste container).[3]

o Label as Hazardous Waste: Clearly label the container with a hazardous waste tag,
identifying the contents as "Spill Debris containing Chlorocyclohexane."[3]

o Decontaminate: Clean the spill area as appropriate.

» Dispose: Manage the sealed container of spill debris as hazardous waste according to the
protocol outlined above.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of chlorocyclohexane waste.
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Caption: Decision workflow for the disposal of chlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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